1-((3-Chlorobenzyl)sulfonyl)-3-((furan-2-ylmethyl)sulfonyl)pyrrolidine

• IUPAC Name: 1-[(3-chlorophenyl)methylsulfonyl]-3-(furan-2-ylmethylsulfonyl)pyrrolidine
• InChI: InChI=1S/C16H18ClNO5S2/c17-14-4-1-3-13(9-14)11-25(21,22)18-7-6-16(10-18)24(19,20)12-15-5-2-8-23-15/h1-5,8-9,16H,6-7,10-12H2
• InChI Key: XIVQIKLAAMIRAK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1S(=O)(=O)CC2=CC=CO2)S(=O)(=O)CC3=CC(=CC=C3)Cl
• Molecular Formula: C16H18ClNO5S2
• Molecular Weight: 403.9 g/mol

Description

1-((3-Chlorobenzyl)sulfonyl)-3-((furan-2-ylmethyl)sulfonyl)pyrrolidine is a chemical compound that belongs to the class of sulfonyl-containing pyrrolidine derivatives. This compound has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry.

Scientific Research Applications

Synthesis and Chemical Reactions

• An efficient three-component reaction involving 1,3-dicarbonyl compounds or pyridin-2-amines with ynals and sodium benzenesulfinates has been developed, providing a new strategy for the preparation of sulfonylated furan or imidazo[1,2-a]pyridine derivatives (Cui et al., 2018).
• A study on 4-Chloro-2-((furan-2-ylmethyl)amino)-5-sulfamoylbenzoic acid (FSM) revealed its use as an inhibitor for mild steel corrosion in 1 N sulfuric acid, suggesting its potential in corrosion inhibition (Sappani & Karthikeyan, 2014).
• Sulfonated tetrahydropyridine derivatives were synthesized through a radical reaction of 1,6-enynes, sulfur dioxide, and aryldiazonium tetrafluoroborates, indicating a method for generating sulfonated pyrrolidine (An & Wu, 2017).

Application in Heterocyclic Compound Synthesis

• A methodology was described for generating aromatic and non-aromatic 2,5-disubstituted five-membered heterocyclic compounds from N-protected -amino- , -unsaturated keto sulfones (Benetti et al., 2002).
• Research on the synthesis of 1-(arylsulfonyl)pyrrolidines from phenols and 1-[(4-chlorophenyl)sulfonyl]-2-ethoxypyrrolidine demonstrated a convenient method for producing pyrrolidine-1-sulfonylarene derivatives containing a phenol fragment (Smolobochkin et al., 2017).

Nonlinear Optical Properties

• A study on the synthesis of novel sulfonyl-substituted pyrrole chromophores for second-order nonlinear optics provided insights into their UV–vis absorptions and thermal stability (Chou & Yeh, 2001).

Applications in Medicinal Chemistry

• The synthesis of 1-(1,2,3,5,6,7-Hexahydro-s-indacen-4-yl)-3-[4-(1-hydroxy-1-methyl-ethyl)-furan-2-sulfonyl]urea, an anti-inflammatory agent, highlighted the relevance of sulfonyl compounds in pharmaceutical development (Urban et al., 2003).
• A phenyl (3-phenylpyrrolidin-3-yl)sulfone series of RORγt inverse agonists was discovered, utilizing the binding conformation of bicyclic sulfonamide for high selectivity against various receptors (Duan et al., 2019).

Other Applications

• The stereoselective behavior of 1-[(4-chlorophenyl)sulfonyl]-2-(2-thienyl)pyrrolidine, a blocker of cardiovascular L-type calcium channels, was studied, showing its potential in pharmacological research (Carosati et al., 2009).